Cas no 958831-87-3 (3,9-Dihydro-3-(5-O-phosphono-α-D-ribofuranosyl)-6H-purine-6-thione)

• Product Name: 3,9-Dihydro-3-(5-O-phosphono-α-D-ribofuranosyl)-6H-purine-6-thione
• CAS No: 958831-87-3
• MF: C₁₀H₁₃N₄O₇PS
• MW: 364.271581411362
• CID: 6949660
• Update Time: 2025-07-07

3,9-Dihydro-3-(5-O-phosphono-α-D-ribofuranosyl)-6H-purine-6-thione Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione, 3,9-dihydro-3-(5-O-phosphono-α-D-ribofuranosyl)-
• 3,9-Dihydro-3-(5-O-phosphono-α-D-ribofuranosyl)-6H-purine-6-thione

• Inchi： 1S/C10H13N4O7PS/c15-6-4(1-20-22(17,18)19)21-10(7(6)16)14-3-13-9(23)5-8(14)12-2-11-5/h2-4,6-7,10,15-16H,1H2,(H,11,12)(H2,17,18,19)/t4-,6-,7-,10+/m1/s1
• InChI Key： SNTOQDWYLLHKHP-CRKDRTNXSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@@H]1N1C=NC(C2NC=NC1=2)=S)COP(O)(O)=O)O

Experimental Properties

• Density: 2.255±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 840.908±75.00 °C(Press: 760.00 Torr)(predicted)
• pka: 1.856±0.10(predicted)